Cas no 61773-06-6 (Benzo[h]quinoline, 2-chloro-4-methyl-)

• Product Name: Benzo[h]quinoline, 2-chloro-4-methyl-
• CAS No: 61773-06-6
• MF: C₁₄H₁₀ClN
• MW: 227.688902378082
• CID: 466660
• PubChem ID: 269163
• Update Time: 2025-04-19

Benzo[h]quinoline, 2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinoline, 2-chloro-4-methyl-
• 2-chloro-4-methylbenzo[h]quinoline
• 2-chlor-4-methylbenzo<h>-quinoline
• 61773-06-6
• NSC-109757
• 2-chloranyl-4-methyl-benzo[h]quinoline
• A833648
• NSC109757
• DTXSID60296528

• Inchi： 1S/C14H10ClN/c1-9-8-13(15)16-14-11(9)7-6-10-4-2-3-5-12(10)14/h2-8H,1H3
• InChI Key： VLMGKKNZLLTOGT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C2C=CC3C=CC=CC=3C2=N1

Computed Properties

• Exact Mass: 227.05000
• Monoisotopic Mass: 227.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.34980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines